Cas no 39992-64-8 (2-[2-(4-methoxyphenyl)-2-oxoethyl]cyclohexane-1,3-dione)

2-[2-(4-methoxyphenyl)-2-oxoethyl]cyclohexane-1,3-dione structure
39992-64-8 structure
Product Name:2-[2-(4-methoxyphenyl)-2-oxoethyl]cyclohexane-1,3-dione
CAS No:39992-64-8
MF:C15H16O4
MW:260.285144805908
CID:1511944
PubChem ID:217992
Update Time:2025-04-21

2-[2-(4-methoxyphenyl)-2-oxoethyl]cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(4-methoxyphenyl)-2-oxoethyl]cyclohexane-1,3-dione
    • 1,3-Cyclohexanedione, 2-(2-(4-methoxyphenyl)-2-oxoethyl)-
    • DTXSID00193047
    • 2-[2-(4-methoxyphenyl)-2-oxoethyl]-1,3-cyclohexanedione
    • 39992-64-8
    • BRN 5054866
    • 2-[2-(4-Methoxyphenyl)-2-oxoethyl ]-1,3-cyclohexanedione
    • 2-p-Methoxyphenacylcyclohexane-1,3-dione
    • 1,3-Cyclohexanedione, 2-p-methoxyphenacyl-
    • DB-260557
    • Inchi: 1S/C15H16O4/c1-19-11-7-5-10(6-8-11)15(18)9-12-13(16)3-2-4-14(12)17/h5-8,12H,2-4,9H2,1H3
    • InChI Key: CDGMHSBSEMTFNG-UHFFFAOYSA-N
    • SMILES: O=C1CCCC(C1CC(C1C=CC(=CC=1)OC)=O)=O

Computed Properties

  • Exact Mass: 260.10488
  • Monoisotopic Mass: 260.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • PSA: 60.44
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